Cas no 75122-01-9 (1,2,4-Benzotriazine, 3-(methylthio)-)

• Product Name: 1,2,4-Benzotriazine, 3-(methylthio)-
• CAS No: 75122-01-9
• MF: C₈H₇N₃S
• MW: 177.226279497147
• CID: 540063
• PubChem ID: 12652396
• Update Time: 2025-04-19

1,2,4-Benzotriazine, 3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazine, 3-(methylthio)-
• 3-methylsulfanyl-1,2,4-benzotriazine
• 75122-01-9
• DTXSID30505770
• 3-(Methylsulfanyl)-1,2,4-benzotriazine

• Inchi： 1S/C8H7N3S/c1-12-8-9-6-4-2-3-5-7(6)10-11-8/h2-5H,1H3
• InChI Key： NYGJNENMZDYKDC-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 177.03606841g/mol
• Monoisotopic Mass: 177.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64Ų